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Compound of Interest

Compound Name: Butyl 2-chloropropanoate

CAS No.: 54819-86-2

Cat. No.: B1266183

Get Quote

Abstract
Butyl 2-chloropropanoate (B2CP) serves as a critical chiral building block and alkylating

agent in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs), herbicide-derived

pharmacophores, and amino acid analogs. Unlike its methyl or ethyl counterparts, the butyl

ester offers distinct processing advantages: higher lipophilicity for easier phase separation, a

higher boiling point (

) reducing volatility risks, and specific steric recognition by lipases during enzymatic resolution.
This guide details the synthesis, purification, chiral resolution, and downstream application of
B2CP, emphasizing its role in generating the 2-substituted propionate motif essential for
bioactivity.

Chemical Profile & Strategic Utility
B2CP functions primarily as an electrophile in Nucleophilic Substitution (

) reactions. The
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-chlorine atom is activated by the adjacent carbonyl group, making it highly susceptible to
displacement by nucleophiles such as phenoxides, amines, and thiols.

Key Physicochemical Properties
Property Value Relevance to Protocol

CAS Number 138-22-7 Identity verification.

Molecular Weight 164.63 g/mol Stoichiometric calculations.[1]

Boiling Point

Allows high-temperature

reactions without pressure

vessels.

Density

Phase separation (heavier

than some organics, lighter

than water).

Chirality C2 Center

Exists as (R) and (S)

enantiomers; critical for

bioactivity.

Strategic Advantages over Methyl/Ethyl Esters
Enzymatic Specificity: The butyl chain often provides superior anchoring in the hydrophobic

pockets of lipases (e.g., Candida antarctica Lipase B), resulting in higher enantiomeric

excess (

) during kinetic resolution [1].

Process Safety: Reduced flammability and volatility compared to methyl 2-chloropropionate.

Workup Efficiency: The increased lipophilicity minimizes product loss into the aqueous phase

during washing steps.

Protocol A: Synthesis & Purification
Objective: Synthesize high-purity B2CP from 2-chloropropionic acid via Fischer Esterification.

Reagents
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2-Chloropropionic acid (99%)

n-Butanol (1.2 equivalents)

p-Toluenesulfonic acid (pTSA) (1 mol% catalyst)

Toluene (Solvent/Azeotrope carrier)[2]

Workflow Diagram
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Figure 1: Step-by-step workflow for the acid-catalyzed synthesis of Butyl 2-chloropropanoate.

Step-by-Step Procedure
Setup: Equip a 500 mL Round Bottom Flask (RBF) with a magnetic stir bar and a Dean-Stark

trap topped with a reflux condenser.

Charging: Add 2-chloropropionic acid (108.5 g, 1.0 mol), n-Butanol (88.9 g, 1.2 mol), pTSA

(1.9 g), and Toluene (150 mL).

Reaction: Heat to reflux.[1] Monitor water collection in the trap. Reaction is complete when

water evolution ceases (approx. 4–6 hours).

Quench: Cool the mixture to room temperature.

Washing: Transfer to a separatory funnel. Wash with:

Saturated

(removes unreacted acid).

Brine.

Drying: Dry the organic layer over anhydrous
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, filter, and concentrate via rotary evaporation.

Purification: Perform fractional vacuum distillation. Collect the fraction boiling at

at 10 mmHg.

Protocol B: Enzymatic Kinetic Resolution
Objective: Isolate enantiopure (S)-B2CP, a crucial intermediate for chiral herbicides and

specific NSAID precursors.

Mechanism: Lipases selectively hydrolyze one enantiomer (typically the ester matching the

enzyme's stereopreference) back to the acid, leaving the other enantiomer as the unreacted

ester.

Reagents
Racemic B2CP[2][3][4]

Candida antarctica Lipase B (CALB, immobilized, e.g., Novozym 435)[5]

Phosphate Buffer (pH 7.0)

Resolution Pathway
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Figure 2: Enzymatic kinetic resolution pathway. The lipase selectively hydrolyzes the (R)-

enantiomer, allowing isolation of the (S)-ester.

Procedure [2]
Emulsification: Suspend Racemic B2CP (10 g) in 100 mL Phosphate Buffer (0.1 M, pH 7.0).

Initiation: Add 100 mg immobilized CALB.

Incubation: Shake at 200 rpm at

. Maintain pH by automatic titration with 1M NaOH if necessary (the produced acid will lower
pH).

Monitoring: Monitor enantiomeric excess (

) via Chiral GC. Stop reaction when conversion reaches ~50%.

Separation:
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Extract the mixture with Dichloromethane (DCM). The (S)-Ester partitions into the DCM.

The (R)-Acid (as salt) remains in the aqueous buffer (pH > 4).

Isolation: Evaporate DCM to yield optically enriched (S)-B2CP.

Protocol C: Pharmaceutical Application (O-
Alkylation)
Objective: Synthesis of an Aryloxyphenoxypropionate motif (common in metabolic disease

targets and PPAR agonists).

Mechanism
This is a classic Williamson Ether Synthesis. The phenol is deprotonated to form a phenoxide,

which performs a backside attack (

) on the chiral center of B2CP, displacing chloride. Note: This reaction proceeds with Inversion
of Configuration. If you start with (S)-B2CP, you obtain the (R)-Ether.

Reaction Scheme
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[Ar-O...C...Cl]

+ B2CP

B2CP
(Electrophile)
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(Inverted Center)

- Cl-
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Figure 3: Mechanism of O-Alkylation. The phenoxide nucleophile attacks the alpha-carbon of

B2CP.

Procedure
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Activation: In a dry flask, dissolve the Phenol derivative (1.0 eq) in Acetonitrile (ACN). Add

anhydrous

(1.5 eq). Stir at RT for 30 min.

Addition: Add B2CP (1.1 eq) dropwise.

Reaction: Heat to

for 4–8 hours.

Workup: Filter off inorganic salts. Evaporate solvent.[6] Redissolve in Ethyl Acetate and wash

with water.

Result: The resulting ester can be further hydrolyzed to the free acid (active drug form) or

used as a pro-drug moiety.

Analytical Quality Control
To ensure pharmaceutical grade quality, the following parameters must be validated:

Test Method Acceptance Criteria

Purity GC-FID (DB-5 Column)

Chiral Purity
Chiral GC (Cyclodextrin

column) (for chiral apps)

Water Content Karl Fischer Titration

Residual Acid Titration (KOH) Acid Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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